Cas no 1704067-90-2 (1-(2-methylquinolin-4-yl)cyclohexan-1-amine)

• Product Name: 1-(2-methylquinolin-4-yl)cyclohexan-1-amine
• CAS No: 1704067-90-2
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 5828070
• PubChem ID: 82664140
• Update Time: 2025-10-29

1-(2-methylquinolin-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylquinolin-4-yl)cyclohexan-1-amine
• 1704067-90-2
• EN300-1794843

• Inchi： 1S/C16H20N2/c1-12-11-14(16(17)9-5-2-6-10-16)13-7-3-4-8-15(13)18-12/h3-4,7-8,11H,2,5-6,9-10,17H2,1H3
• InChI Key： QJULNWFGDKSUGZ-UHFFFAOYSA-N
• SMILES： NC1(C2C=C(C)N=C3C=CC=CC=23)CCCCC1

Computed Properties

• Exact Mass: 240.162648646g/mol
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(2-methylquinolin-4-yl)cyclohexan-1-amine

1-(2-Methylquinolin-4-yl)cyclohexan-1-amine (CAS No. 1704067-90-2): A Comprehensive Overview

1-(2-Methylquinolin-4-yl)cyclohexan-1-amine (CAS No. 1704067-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a quinoline core linked to a cyclohexylamine moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural uniqueness, which may contribute to novel therapeutic pathways.

The molecular structure of 1-(2-methylquinolin-4-yl)cyclohexan-1-amine combines a 2-methylquinoline scaffold with a cyclohexylamine group, offering a balance of lipophilicity and hydrogen-bonding capabilities. This makes it a promising candidate for medicinal chemistry applications, particularly in the development of central nervous system (CNS) targeting agents. Recent studies suggest its relevance in addressing neurological disorders, a hot topic in modern pharmacology.

From a synthetic perspective, CAS 1704067-90-2 is often synthesized via palladium-catalyzed coupling reactions or nucleophilic substitution methods. Its stability under various conditions makes it suitable for further derivatization, a key factor in high-throughput screening and drug optimization processes. The compound’s logP value and solubility profile are frequently discussed in research forums, as these properties influence its bioavailability.

In the context of AI-driven drug discovery, 1-(2-methylquinolin-4-yl)cyclohexan-1-amine has been flagged as a potential lead compound in virtual screening databases. Machine learning models often highlight its structural features as favorable for binding to certain G-protein-coupled receptors (GPCRs), a trending topic in computational chemistry. Researchers are also exploring its role in neuroprotective agents, aligning with the growing demand for neurodegenerative disease treatments.

The commercial availability of 1-(2-methylquinolin-4-yl)cyclohexan-1-amine has expanded due to its rising demand in academic and industrial labs. Suppliers often provide it in high purity grades, catering to structure-activity relationship (SAR) studies. Its pricing and sourcing are common queries among synthetic chemists, reflecting its niche yet growing market presence.

Environmental and safety considerations for CAS 1704067-90-2 are also critical. While not classified as hazardous, proper handling protocols are recommended due to its amine functionality. Disposal guidelines emphasize neutralization before waste treatment, a practice aligned with green chemistry principles—a major focus in sustainable research today.

Looking ahead, 1-(2-methylquinolin-4-yl)cyclohexan-1-amine is poised to remain a compound of interest, especially as precision medicine advances. Its versatility and unexplored potential in bioconjugation and proteolysis-targeting chimeras (PROTACs) could redefine its applications. For researchers, staying updated on its latest developments is essential, as new publications and patents emerge regularly.